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Compound of Interest

Compound Name: 3-Bromopyridine

Cat. No.: B030812 Get Quote

Essential Safety and Handling Guide for 3-
Bromopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Bromopyridine, ensuring the safety of laboratory personnel and

compliance with safety regulations.

1. Understanding the Hazards

3-Bromopyridine is a flammable liquid and vapor that is harmful if swallowed. It can cause

skin and serious eye irritation, and may also lead to respiratory irritation.[1][2] Adherence to

strict safety protocols is mandatory to mitigate these risks.

2. Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling 3-
Bromopyridine.[3][4][5]
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PPE Category Item Specification

Eye Protection
Chemical Splash Goggles &

Face Shield

Must meet ANSI Z87.1

standard. A face shield is

required when there is a risk of

splashing or highly exothermic

reactions.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or Neoprene gloves are

recommended. Inspect gloves

before each use and dispose

of them immediately after

contamination.[4]

Body Protection Flame-Resistant Lab Coat

Must be fully buttoned to

protect against splashes and

fire hazards.[4]

Footwear
Closed-Toe, Closed-Heel

Shoes

Prevents exposure from spills.

[4]

Respiratory Protection NIOSH-Approved Respirator

Required if engineering

controls like a fume hood are

not sufficient or during

emergency situations.[3][4]

3. Operational Plan for Safe Handling

Follow this step-by-step workflow to ensure the safe handling of 3-Bromopyridine from receipt

to use.
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Figure 1: Workflow for Handling 3-Bromopyridine.

Experimental Protocol: Step-by-Step Handling Procedure

Preparation: Before handling, ensure a certified chemical fume hood is fully operational.[4]

Have an emergency eyewash station and safety shower readily accessible.[3][4]
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Donning PPE: Put on all required personal protective equipment as detailed in the table

above.

Transferring the Chemical: When transferring 3-Bromopyridine, ground and bond

containers to prevent static discharge.[1][3] Use only non-sparking tools.[1][3]

Handling: All work with 3-Bromopyridine must be performed within a chemical fume hood to

minimize inhalation exposure.[4] Avoid contact with skin and eyes.[6]

Post-Handling: After the experiment, decontaminate all surfaces and equipment that may

have come into contact with the chemical.[4] Carefully remove and dispose of contaminated

gloves and other disposable PPE in the designated hazardous waste stream.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][4] Do not

eat, drink, or smoke in the work area.[1]

4. Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.
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Figure 2: Emergency Response Flowchart.

First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4][6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes.[3][4] Seek medical attention if irritation persists.

[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. Seek immediate medical attention.[1][3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[3][6]

Spill Response

In case of a spill, evacuate the immediate area.[4] Wear appropriate PPE, including respiratory

protection.[4] Contain the spill using an inert absorbent material such as sand or vermiculite.[3]

[4] Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[4] Do not allow the material to enter drains or waterways.[4]

5. Disposal Plan

Proper disposal of 3-Bromopyridine and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection

Solid Waste: Collect unused or contaminated solid 3-Bromopyridine in a dedicated, clearly

labeled, and sealed hazardous waste container.[5]

Liquid Waste: Solutions containing 3-Bromopyridine should be collected in a separate,

labeled hazardous waste container for halogenated organic solvents.[5]

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and weighing paper, must be disposed of as hazardous solid waste.

[5]
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Container Management

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "3-Bromopyridine," and the associated hazard pictograms.[5]

Storage: Keep waste containers tightly closed except when adding waste and store them in

a designated, well-ventilated, and secure secondary containment area.[5]

Empty Container Disposal

Empty containers that held 3-Bromopyridine must be decontaminated. Triple-rinse the

container with a suitable solvent (e.g., acetone or ethanol).[5] The rinsate must be collected

and disposed of as hazardous liquid waste.[5]

6. Quantitative Data Summary

The following table summarizes key quantitative data for 3-Bromopyridine.

Property Value

CAS Number 626-55-1[3][7][8]

Molecular Formula C5H4BrN[5][8]

Molecular Weight 158.00 g/mol [2][8]

Appearance Clear, colorless to yellow liquid[1][8]

Flash Point 51 °C (123.8 °F) - closed cup[3][9]

Specific Gravity 1.640[7]

Hazard Pictograms
GHS02 (Flammable), GHS07 (Exclamation

Mark)[1]

Hazard Statements H226, H302, H315, H319, H335[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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